Cas no 58960-12-6 (2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 58960-12-6
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD11603429
• CID: 2951938
• PubChem ID: 50742480
• Update Time: 2025-11-01

2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 2,7-二甲基-3,4-二氢-2H-1,4-苯并恶嗪
• 2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine
• V6798
• 2,7-Dimethyl-3,4-dihydro-2H-1,4-benzooxazine
• 2H-1,4-Benzoxazine, 3,4-dihydro-2,7-dimethyl-
• 2,7-Dimethyl-3,4-dihydro-2H-benzo[b][1,4]oxazine
• Z1335657436
• 58960-12-6
• DTXCID101695122
• EN300-99317
• Z1198339750
• ALBB-020601
• AKOS004911040
• 891-997-9
• MFCD11603429
• SCHEMBL7345041
• 3,4-Dihydro-2,7-dimethyl-2H-1,4-benzoxazine
• CS-0453971
• DTXSID401264455

• MDL： MFCD11603429
• Inchi： 1S/C10H13NO/c1-7-3-4-9-10(5-7)12-8(2)6-11-9/h3-5,8,11H,6H2,1-2H3
• InChI Key： XMQVNUTYQGTWSH-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C=CC=2NCC1C

Computed Properties

• Exact Mass: 163.099714038Da
• Monoisotopic Mass: 163.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3

Additional information on 2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine

Comprehensive Overview of 2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 58960-12-6)

2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 58960-12-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the benzoxazine family, which is known for its diverse biological activities and applications in drug discovery. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of novel central nervous system (CNS) agents and antioxidants.

The molecular structure of 2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine features a fused benzene and oxazine ring, with methyl groups at the 2 and 7 positions. This configuration contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. Recent studies highlight its role in the design of neuroprotective compounds, addressing growing concerns about neurodegenerative diseases like Alzheimer's and Parkinson's. The compound's ability to modulate oxidative stress pathways has also sparked interest in anti-aging research, a trending topic in 2024.

In the agrochemical sector, 2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine derivatives are being investigated for their plant growth regulation properties. With the global push toward sustainable agriculture, this compound's potential to enhance crop resilience against climate stress aligns with current industry priorities. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and confirm structural integrity, ensuring compliance with regulatory standards.

From a commercial perspective, the demand for high-purity 58960-12-6 has risen due to its expanding applications. Suppliers emphasize GMP-compliant synthesis to meet pharmaceutical-grade requirements. Frequently searched questions like "What are the synthetic routes for 2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine?" or "How does CAS 58960-12-6 interact with biological targets?" reflect the compound's relevance in both academic and industrial settings. Researchers are also exploring its structure-activity relationships (SAR) to optimize efficacy.

Environmental and safety profiles of 2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine are rigorously evaluated, with data suggesting low ecotoxicity. This aligns with the green chemistry movement, another hot topic in 2024. The compound's biodegradability and minimal bioaccumulation potential make it a candidate for eco-friendly formulations. Regulatory databases like REACH and PubChem provide updated toxicological information, ensuring transparent communication with stakeholders.

Future research directions for CAS No. 58960-12-6 may focus on its enantiomeric purity, as chiral variants could exhibit distinct pharmacological effects. The integration of computational chemistry tools, such as molecular docking studies, is expected to accelerate the discovery of new applications. As the scientific community prioritizes precision medicine and sustainable solutions, 2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine remains a compound of enduring interest.